N-(2,5-dimethoxyphenyl)-2-((1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)sulfonyl)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]sulfonylacetamide
• InChI: InChI=1S/C24H27N3O7S/c1-32-17-7-8-21(33-2)19(13-17)25-23(28)16-35(30,31)22-14-27(20-6-4-3-5-18(20)22)15-24(29)26-9-11-34-12-10-26/h3-8,13-14H,9-12,15-16H2,1-2H3,(H,25,28)
• InChI Key: OAJKBSKWODCWQG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CS(=O)(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCOCC4
• Molecular Formula: C24H27N3O7S
• Molecular Weight: 501.6 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-((1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)sulfonyl)acetamide is a useful research compound. Its molecular formula is C24H27N3O7S and its molecular weight is 501.55. The purity is usually 95%.
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Scientific Research Applications

Biological Activities of Derivatized Compounds

Research on derivatized compounds, such as D-glucans, has shown that chemical modifications can significantly alter biological activities. Derivatization techniques like sulfonylation can enhance solubility and bioactivity, potentially offering insights into how modifications of the compound could affect its utility in biological systems. Studies have demonstrated that chemically modified compounds can exhibit potent biological activities, including anticoagulant, antitumor, antioxidant, and antiviral effects (Kagimura et al., 2015).

Sulfonamide Compounds and Their Applications

Sulfonamides, which share a functional group similarity with the compound of interest, have been extensively studied for their broad spectrum of clinical uses. These include roles as diuretics, carbonic anhydrase inhibitors, antiepileptics, and antipsychotics. The diverse applications of sulfonamide compounds underscore the potential versatility of sulfonamide-based molecules in therapeutic contexts. Notably, the development of novel sulfonamides targeting specific biological pathways offers a promising avenue for new drug discovery and development (Carta et al., 2012).

Enzyme Inhibition and Potential Therapeutic Targets

The study of enzyme inhibitors, such as organophosphate compounds targeting acetylcholinesterase (AChE), provides valuable insights into how structural or functional analogs of the compound might interact with biological systems. Understanding the mechanisms by which these compounds inhibit specific enzymes can guide the development of targeted therapies for various conditions, including those related to nerve agent exposure and pesticide toxicity. This area of research highlights the importance of identifying and characterizing enzyme targets for potential therapeutic interventions (Lorke & Petroianu, 2018).